Cas no 73991-29-4 (Bicyclo[3.1.1]hept-2-ene-2-carboxaldehyde)
![Bicyclo[3.1.1]hept-2-ene-2-carboxaldehyde structure](https://ossimg.kuujia.com/scimg/74000/73991-29-4x500.png)
73991-29-4 structure
Product Name:Bicyclo[3.1.1]hept-2-ene-2-carboxaldehyde
CAS No:73991-29-4
MF:C8H10O
MW:122.164402484894
CID:541741
PubChem ID:11217254
Update Time:2025-04-19
Bicyclo[3.1.1]hept-2-ene-2-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.1.1]hept-2-ene-2-carboxaldehyde
- bicyclo[3.1.1]hept-3-ene-4-carbaldehyde
- DTXSID40458965
- bicyclo[3.1.1]hept-2-ene-2-carbaldehyde
- SCHEMBL6036395
- 73991-29-4
- bicyclo[3.1.1]hept-2-en-2-carbaldehyd
-
- Inchi： 1S/C8H10O/c9-5-7-2-1-6-3-8(7)4-6/h2,5-6,8H,1,3-4H2
- InChI Key： PWVXOZMACNWSII-UHFFFAOYSA-N
- SMILES： O=CC1=CCC2CC1C2
Computed Properties
- Exact Mass: 122.073164938g/mol
- Monoisotopic Mass: 122.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 17.1Ų
Bicyclo[3.1.1]hept-2-ene-2-carboxaldehyde Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
73991-29-4 (Bicyclo[3.1.1]hept-2-ene-2-carboxaldehyde) Related Products
- 564-94-3(6,6-dimethylbicyclo[3.1.1]hept-2-ene-2-carbaldehyde)
- 18486-69-6((−)-Myrtenal)
- 18031-40-8(L-Perillaldehyde)
- 432-25-7(β-Cyclocitral)
- 2111-75-3(Perillaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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